Cas no 36904-07-1 (2-(diethylamino)ethyl 3-methylbenzoate;hydrochloride)

2-(diethylamino)ethyl 3-methylbenzoate;hydrochloride structure
36904-07-1 structure
Product name:2-(diethylamino)ethyl 3-methylbenzoate;hydrochloride
CAS No:36904-07-1
MF:C14H21NO2
MW:235.32204
CID:1480122
PubChem ID:215967

2-(diethylamino)ethyl 3-methylbenzoate;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • NSC 75134
    • 2-(diethylamino)ethyl 3-methylbenzoate hydrochloride(1:1)
    • m-Toluic acid, 2-(diethylamino)ethyl ester, hydrochloride
    • Benzoic acid, 3-methyl-, 2-(diethylamino)ethyl ester, hydrochloride
    • AC1L4ZVC
    • AC1Q67TL
    • m-Toluic acid, hydrochloride
    • CTK4H7374
    • 2-(diethylamino)ethyl 3-methylbenzoate,hydrochloride
    • 2-(diethylamino)ethyl 3-methylbenzoate
    • hydrochloride
    • DTXSID50190384
    • NSC75134
    • 36904-07-1
    • WLN: 2N2&2OVR C1 &GH
    • 87X8WAQ5RC
    • Benzoic acid, 3-methyl-, 2-(diethylamino)ethyl ester, hydrochloride (1:1)
    • NSC-75134
    • 2-(diethylamino)ethyl 3-methylbenzoate;hydrochloride
    • Inchi: InChI=1S/C14H21NO2.ClH/c1-4-15(5-2)9-10-17-14(16)13-8-6-7-12(3)11-13;/h6-8,11H,4-5,9-10H2,1-3H3;1H
    • InChI Key: RSJBBFCIDNPHOU-UHFFFAOYSA-N
    • SMILES: CCN(CC)CCOC(=O)C1=CC=CC(=C1)C.Cl

Computed Properties

  • Exact Mass: 235.15733
  • Monoisotopic Mass: 271.134
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 226
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.008
  • Boiling Point: 328.7°C at 760 mmHg
  • Flash Point: 113°C
  • Refractive Index: 1.509
  • PSA: 29.54

2-(diethylamino)ethyl 3-methylbenzoate;hydrochloride Related Literature

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